Cas no 19035-71-3 (2-Propenamide, N-[(1S)-1-phenylethyl]-)

• Product Name: 2-Propenamide, N-[(1S)-1-phenylethyl]-
• CAS No: 19035-71-3
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD09910365
• CID: 1383857
• PubChem ID: 11480756
• Update Time: 2025-05-28

2-Propenamide, N-[(1S)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[(1S)-1-phenylethyl]-
• N-[(1S)-1-phenylethyl]prop-2-enamide
• DTXSID20467196
• (S)-N-(1-phenylethyl)acrylamide
• RBVOJZBQNQTPRA-VIFPVBQESA-N
• AKOS017390799
• GP-0415
• L-N-(ALPHA-PHENYLETHYL) ACRYLAMIDE
• A1-35368
• Z1165166436
• L-N-(alpha-Phenylethyl)acrylamide
• 19035-71-3
• SCHEMBL5527681
• MFCD09910365
• N-[(s)-1-phenylethyl] acrylamide
• CS-0357498
• N-((S)-1-phenylethyl)acrylamide

• MDL： MFCD09910365
• Inchi： 1S/C11H13NO/c1-3-11(13)12-9(2)10-7-5-4-6-8-10/h3-9H,1H2,2H3,(H,12,13)/t9-/m0/s1
• InChI Key： RBVOJZBQNQTPRA-VIFPVBQESA-N
• SMILES： O=C(C=C)N[C@@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-Propenamide, N-[(1S)-1-phenylethyl]-

Comprehensive Overview of 2-Propenamide, N-[(1S)-1-phenylethyl]- (CAS No. 19035-71-3)

2-Propenamide, N-[(1S)-1-phenylethyl]-, with the CAS number 19035-71-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This chiral amide derivative is characterized by its unique stereochemical configuration, which makes it a valuable intermediate in asymmetric synthesis. Researchers and industry professionals frequently search for terms like "chiral building blocks," "asymmetric catalysis," and "enantioselective synthesis" when exploring applications of this compound.

The molecular structure of 2-Propenamide, N-[(1S)-1-phenylethyl]- features a propenamide backbone substituted with a (1S)-1-phenylethyl group, which imparts distinct reactivity and selectivity in chemical transformations. This compound is often discussed in the context of "green chemistry" and "sustainable synthesis," as it can be utilized to reduce waste and improve efficiency in multi-step reactions. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted its potential, with many users searching for "machine learning in organic synthesis" and "predictive modeling for chiral compounds."

In pharmaceutical research, 2-Propenamide, N-[(1S)-1-phenylethyl]- serves as a precursor for the development of bioactive molecules and therapeutic agents. Its enantiopure form is particularly valuable for creating stereospecific drugs, a topic of high interest in forums discussing "precision medicine" and "personalized therapeutics." The compound's role in peptide modification and protein engineering also aligns with current searches for "next-generation biomaterials" and "bioconjugation techniques."

From an industrial perspective, CAS No. 19035-71-3 is explored for its utility in advanced polymer chemistry. Its incorporation into functionalized polymers enhances material properties such as thermal stability and mechanical strength, making it relevant to queries like "high-performance polymers" and "smart materials design." Additionally, its compatibility with click chemistry methodologies has sparked interest among researchers investigating "modular synthesis approaches."

Environmental and regulatory considerations are also critical when discussing 2-Propenamide, N-[(1S)-1-phenylethyl]-. The compound's biodegradability and eco-friendly synthesis routes are frequently searched topics, reflecting the growing demand for "green solvents" and "low-toxicity reagents." Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and stereochemical integrity, addressing user queries about "quality control in chiral compounds."

In summary, 2-Propenamide, N-[(1S)-1-phenylethyl]- (CAS No. 19035-71-3) is a versatile and high-value compound with broad applications in cutting-edge scientific fields. Its relevance to sustainable chemistry, drug development, and material innovation ensures its continued prominence in both academic and industrial research. By addressing trending topics like "AI in chemistry" and "green synthesis," this overview provides a comprehensive and engaging resource for professionals and enthusiasts alike.